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Research has shown that celastrol's therapeutic effects are primarily mediated through the modulation of key

inflammatory and cellular stress pathways. The diagram below illustrates the core signaling pathways

targeted by celastrol.
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Core signaling pathways targeted by celastrol.
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Experimental Models and Therapeutic Efficacy

Preclinical studies across diverse disease models have substantiated celastrol's historical uses and revealed

new applications. Key experimental findings are summarized in the table below.

Disease Area Experimental Model
Reported Efficacy & Key
Mechanisms

Citations

Rheumatoid
Arthritis (RA)

Rat adjuvant arthritis (AA);

Mouse collagen-induced
arthritis (CIA); Human RA

fibroblast-like
synoviocytes (RA-FLS)

Reduced arthritis severity, modulated

pro-inflammatory
cytokines/chemokines, rebalanced

Th17/Treg cells, inhibited synovial
fibroblast invasion, protected against

bone/cartilage damage.

[1] [2]

Multiple Sclerosis
(MS)

Experimental autoimmune

encephalomyelitis (EAE)
in mice/rats

Modulated Th17 responses, shifted

Th1 toward Th2 response, increased
anti-inflammatory IL-10, inhibited

NF-κB and TLR2 expression.

[1]

Systemic Lupus
Erythematosus
(SLE)

BW F1 mice; BALB/c mice Decreased urine protein excretion,

TGF-β production, and serum
autoantibody levels.

[1]

Obesity / Metabolic
Disease

Diet-induced obese (DIO)
mice; db/db mice

Potent leptin sensitizer: reduced
food intake and body weight,

increased energy expenditure.
Improved insulin resistance and lipid

metabolism.

[3] [1]

Neurodegenerative
Diseases

MPTP mouse model

(Parkinson's); Transgenic
models (Alzheimer's)

Protected against neuronal

apoptosis, reduced oxidative stress
and pro-inflammatory cytokines,

induced neuroprotective heat-shock
proteins.

[1]
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Disease Area Experimental Model
Reported Efficacy & Key
Mechanisms

Citations

Cancer Various in vitro cancer cell

lines and in vivo animal
models

Induced apoptosis, inhibited

proliferation, migration, invasion, and
angiogenesis via PI3K/Akt, NF-κB,

Bcl-2/Bax, and ROS/JNK pathways.

[4] [1]

Research Protocols: Key Experimental Methodologies

For researchers aiming to investigate celastrol's mechanisms, the following established protocols provide a

methodological foundation.

1. Assessing Anti-Inflammatory Activity via NF-κB Pathway Inhibition

Objective: To evaluate the effect of celastrol on the NF-κB signaling pathway in macrophages.
Cell Line: RAW 264.7 murine macrophage-like cells.

Treatment: Pre-treat cells with celastrol (e.g., 0.5–2 µM) for 2 hours, then stimulate with LPS (e.g.,
100 ng/mL) for 15-30 minutes to activate NF-κB.

Key Readouts:
Western Blot: Analyze nuclear and cytoplasmic fractions for NF-κB p65 subunit translocation.

Degradation of IκBα in cytoplasmic fractions.
ELISA: Measure TNF-α, IL-6, and IL-1β levels in cell culture supernatants.

EMSA: Confirm NF-κB DNA binding activity in nuclear extracts.

2. Evaluating Anti-Cancer Efficacy through Apoptosis Induction

Objective: To determine the pro-apoptotic effect of celastrol on cancer cells.
Cell Lines: A549 (lung), MCF-7 (breast), HepG2 (liver) cancer cells.

Treatment: Treat cells with a range of celastrol concentrations (e.g., 0.1–5 µM) for 24-48 hours.
Key Readouts:

MTT Assay: Assess cell viability and calculate IC50 values.
Flow Cytometry: Use Annexin V-FITC/PI staining to quantify apoptotic cell population.

Western Blot: Analyze cleavage of caspase-3 and PARP, and changes in Bcl-2/Bax ratio.

3. Investigating Leptin Sensitization for Obesity

Objective: To confirm celastrol's role as a leptin sensitizer in a diet-induced obesity model.

Animal Model: C57BL/6 male mice fed a high-fat diet for 10-12 weeks.
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Treatment: Administer celastrol (e.g., 100 µg/kg, i.p. or oral gavage) daily for 2-4 weeks.

Key Readouts:
Food Intake & Body Weight: Measured daily.

Biochemical Analysis: Monitor blood glucose and leptin levels.
Immunohistochemistry/Western Blot: Analyze p-STAT3 levels in hypothalamic tissue

sections.

Current Research Focus and Clinical Translation
Challenges

Despite its potent activity, celastrol faces significant challenges for clinical application. The search for viable

solutions is a major focus of contemporary research, as visualized below.
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Major research challenges and strategic solutions for celastrol.

Need Custom Synthesis?

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 6 Tech Support

https://www.smolecule.com/products/s548363?utm_src=pdf-body
https://www.smolecule.com/products/s548363?utm_src=pdf-body
https://www.smolecule.com/products/s548363?utm_src=pdf-body-img
https://www.smolecule.com/products/s548363?utm_src=pdf-body
https://www.smolecule.com/products/s548363?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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